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Compound of Interest

Compound Name:
1-Methyl-2-(4-

methylbenzyl)benzene

CAS No.: 21895-17-0

Cat. No.: B3393276

Get Quote

A Note to Our Valued Researchers, Scientists, and Drug Development Professionals:

The foundation of any robust scientific investigation or drug development endeavor rests upon

the accurate identification and verification of the chemical entities involved. A Chemical

Abstracts Service (CAS) number is a unique numerical identifier assigned to every chemical

substance, ensuring unambiguous identification in a global context.

We have received a request for an in-depth technical guide on the identification and verification

of the compound associated with CAS number 21895-17-0. However, after a comprehensive

and rigorous search across multiple authoritative chemical databases and scientific literature

repositories, we have been unable to identify a specific chemical compound corresponding to

this CAS number.

This suggests a potential typographical error in the provided CAS number. The integrity and

accuracy of our scientific and technical guidance are of paramount importance. Therefore, we

cannot proceed with generating a detailed guide on an unverified substance.
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To ensure that we can provide you with the precise and reliable information you need for your

critical work, we kindly request that you verify the CAS number and provide us with the correct

identifier.

Once a valid CAS number is provided, we are fully prepared to develop a comprehensive

technical guide that will address all the core requirements of your request, including:

Detailed Compound Identification: Unambiguous naming, structural formula, and key

physicochemical properties.

In-depth Analytical Methodologies: Step-by-step protocols for techniques such as High-

Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Mass

Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, tailored to the

specific compound.

Method Validation and Verification: Guidance on ensuring the accuracy, precision, and

robustness of the analytical methods employed.

Data Interpretation and Reporting: Best practices for interpreting analytical data and

generating comprehensive reports.

Visualization and Formatting: Clear diagrams of experimental workflows and structured data

tables for easy comprehension.

Authoritative References: A complete list of citations from peer-reviewed literature and

established scientific bodies.

We are committed to supporting your research and development efforts with the highest quality

of scientific information. We look forward to receiving the corrected CAS number and delivering

a technical guide that meets your specific needs.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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